Cas no 51731-17-0 ((3E)-4-methoxybut-3-en-2-one)

• Product Name: (3E)-4-methoxybut-3-en-2-one
• CAS No: 51731-17-0
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD00008778
• CID: 376415
• PubChem ID: 639675
• Update Time: 2025-04-19

(3E)-4-methoxybut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• trans-4-Methoxy-3-buten-2-one
• 3-Buten-2-one,4-methoxy-, (3E)-
• 4-methoxybut-3-en-2-one
• BOC-TRANEXAMIC ACID
• Morin hydrate
• RARECHEM EM WB 0226
• trans-4-methoxy-but-3-en-2-one
• TRANS-4-N-BOC-AMINOMETHYL-CYCLOHEXANECARBOXYLIC ACID
• trans-4-tert-butoxycarbonylaminomethylcyclohexane-1-carboxylic acid
• (E)-4-Methoxy-3-buten-2-one
• (E)-4-Methoxybut-3-en-2-one
• (3E)-4-methoxybut-3-en-2-one
• CS-W013712
• EN300-53314
• F50213
• 4652-27-1
• AKOS005259956
• (3E)-4-Methoxy-3-buten-2-one #
• GEO-04315
• 4-Methoxy-3-buten-2-one
• NS00088310
• EINECS 257-364-0
• EN300-248251
• J-515639
• 1-methoxy-1-buten-3-one
• 51731-17-0
• MFCD00008778
• 3-Buten-2-one, 4-methoxy-
• A850060
• LS-13050
• DTXSID501308458
• (3E)-4-Methoxy-3-buten-2-one
• 3-Buten-2-one, 4-methoxy-, (3E)-
• trans-4-Methoxy-3-buten-2-one, technical grade, 90%
• 4-METHOXY-3-BUTEN-2-ONE51731-17-0
• CS-17363
• D78013
• (E)-4-methoxy-but-3-en-2-one
• SCHEMBL560843

• MDL： MFCD00008778
• Inchi： 1S/C5H8O2/c1-5(6)3-4-7-2/h3-4H,1-2H3/b4-3+
• InChI Key： VLLHEPHWWIDUSS-ONEGZZNKSA-N
• SMILES： O(C)/C=C/C(C)=O

Computed Properties

• Exact Mass: 100.05200
• Monoisotopic Mass: 100.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 0.982 g/mL at 25 °C(lit.)
• Melting Point: 0 ºC
• Boiling Point: 200 °C(lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Refractive Index: n20/D 1.468(lit.)
• Solubility: Dissolution (80 g/l) (25 º C),
• PSA: 26.30000
• LogP: 0.73550
• Solubility: Not determined

(3E)-4-methoxybut-3-en-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1224
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23; S24/25
• FLUKA BRAND F CODES：10-21
• Risk Phrases：R10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone